Cas no 47181-92-0 ((Cyanomethyl)(triphenyl)phosphonium)

Technical Introduction: (Cyanomethyl)(triphenyl)phosphonium is a phosphonium salt widely utilized in organic synthesis, particularly in Wittig and related reactions for the formation of carbon-carbon double bonds. Its key advantage lies in the reactivity of the cyanomethyl group, which facilitates the generation of stabilized ylides for selective olefination processes. The triphenylphosphonium moiety enhances solubility in polar organic solvents, improving reaction efficiency. This compound is valued for its stability under standard conditions and its role in synthesizing α,β-unsaturated nitriles, important intermediates in pharmaceuticals and fine chemicals. Proper handling under inert atmospheres is recommended due to its sensitivity to moisture.
(Cyanomethyl)(triphenyl)phosphonium structure
47181-92-0 structure
Product name:(Cyanomethyl)(triphenyl)phosphonium
CAS No:47181-92-0
MF:C20H17NP+
Molecular Weight:302.329
CID:3991929

(Cyanomethyl)(triphenyl)phosphonium Properties

Names and Identifiers

    • Phosphonium, (cyanomethyl)triphenyl-
    • (Cyanomethyl)triphenylphosphonium
    • Cyanomethyltriphenylphosphonium
    • Triphenyl(cyanomethyl)phosphonium
    • (Cyanomethyl)(triphenyl)phosphonium

(Cyanomethyl)(triphenyl)phosphonium Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
C907393-50mg
(Cyanomethyl)(triphenyl)phosphonium
47181-92-0
50mg
$ 160.00 2022-06-06
TRC
C907393-10mg
(Cyanomethyl)(triphenyl)phosphonium
47181-92-0
10mg
$ 65.00 2022-06-06
TRC
C907393-5mg
(Cyanomethyl)(triphenyl)phosphonium
47181-92-0
5mg
$ 50.00 2022-06-06

(Cyanomethyl)(triphenyl)phosphonium Literature

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